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Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943

Essential Safety and Handling Guide for DASA-
58

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of DASA-58, a potent and selective activator of pyruvate kinase M2 (PKM2).
Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining
experimental integrity.

Personal Protective Equipment (PPE) and Safety
Measures

The following table summarizes the required personal protective equipment and safety
measures for handling DASA-58. This information is compiled from the official Safety Data
Sheet (SDS).
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Hazard Category Required PPE and Safety Measures

Eye/Face Protection Safety glasses with side shields or goggles.

Chemical-resistant gloves (e.g., nitrile,
Skin Protection neoprene). A lab coat or other protective

clothing to prevent skin contact.

Not required under normal use with adequate
Respiratory Protection ventilation. If dusts are generated, use a

NIOSH-approved respirator.

] ) Work in a well-ventilated area, preferably in a
Engineering Controls i
chemical fume hood.

Avoid contact with eyes, skin, and clothing. Do
Hygiene Measures not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following procedures is mandatory for the safe handling of DASA-58.
e Preparation:

o Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for
DASA-58.

o Don all required personal protective equipment as outlined in the table above.
o Prepare your workspace in a well-ventilated chemical fume hood.

e Weighing and Reconstitution:
o Handle the solid compound with care to avoid generating dust.

o Weigh the required amount of DASA-58 in a tared, contained vessel within the fume hood.
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o To reconstitute, slowly add the appropriate solvent (e.g., DMSO) to the solid, avoiding
splashing.

o Experimental Use:

o Keep all containers of DASA-58 tightly closed when not in use.

o Avoid direct contact with the solution. Use appropriate laboratory equipment for all
transfers.

o In case of accidental contact, immediately follow the first aid measures outlined in the
SDS.

e Storage:
o Store DASA-58 in a tightly sealed container in a cool, dry, and well-ventilated area.
o Protect from light.
o Refer to the product data sheet for specific long-term storage temperatures.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of DASA-58 and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

+ Waste Segregation:

o Segregate all DASA-58 waste, including unused compound, solutions, and contaminated
consumables (e.g., pipette tips, gloves, vials), from other laboratory waste streams.

» Waste Collection:
o Collect solid DASA-58 waste in a clearly labeled, sealed container.

o Collect liquid waste containing DASA-58 in a separate, labeled, and sealed waste
container. Do not mix with other solvent wastes unless permitted by your institution's
hazardous waste program.
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e Labeling:

o Clearly label all DASA-58 waste containers with "Hazardous Waste" and the full chemical
name: 3-[[4-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyllhexahydro-1H-1,4-diazepin-1-
yl]sulfonyl]-benzenamine.

» Disposal:

o Dispose of all DASA-58 waste through your institution's designated hazardous waste
disposal program.

o Do not dispose of DASA-58 down the drain or in the regular trash.

Experimental Workflow and Signaling Pathway

To provide a comprehensive understanding of DASA-58's application and mechanism of
action, the following diagrams illustrate a typical experimental workflow and its known signaling
pathway.
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Figure 1: Experimental Workflow for Handling DASA-58.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b606943?utm_src=pdf-body-img
https://www.benchchem.com/product/b606943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
DASA-58

Binds to and activates

Inactive PKM2 (dimer)

Promotes tetramerization\, Contributes to

Warburg Effect
(Aerobic Glycolysis)

Active PKM2 (tetramer)

Catalyzes final step

Glycolysis

Pyruvate

Click to download full resolution via product page

Figure 2: DASA-58 Signaling Pathway via PKM2 Activation.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

